Cas no 4141-50-8 (Phosphine oxide, 1,1'-(1,2-ethanediyl)bis[diphenyl-)

• Product Name: Phosphine oxide, 1,1'-(1,2-ethanediyl)bis[diphenyl-
• CAS No: 4141-50-8
• MF: C₂₆H₂₄O₂P₂
• MW: 430.415088653564
• CID: 335177
• PubChem ID: 259102
• Update Time: 2025-04-19

Phosphine oxide, 1,1'-(1,2-ethanediyl)bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

• (2-diphenylphosphorylethyl-phenyl-phosphoryl)benzene
• 1,2-bis(diphenylphosphino)ethane dioxide
• 2-(diphenylphosphoryl)ethyl(diphenyl)phosphine oxide
• bis(diphenylphosphine)ethane dioxide
• bis(diphenylphosphino)ethane dioxide
• ethane-1,2-diylbis(diphenylphosphaneoxide)
• ethane-1,2-diylbis(diphenylphosphine oxide)
• Tetra-P-phenyl-P,P'-ethanediyl-bis-phosphine oxide
• [2-(Diphenylphosphoryl)ethyl](diphenyl)phosphine oxide #
• 4141-50-8
• Phosphine oxide, ethylenebis[diphenyl-
• [2-(Diphenylphosphoryl)ethyl](diphenyl)phosphine oxide
• DTXSID80961665
• YIMUMKVZUBHTPB-UHFFFAOYSA-N
• Ethylenebis(diphenylphosphine oxide)
• SCHEMBL2381086
• 1,2-Bis(diphenylphosphinyl)ethane
• NSC88641
• 1,2-Ethanediylbis[diphenylphosphine oxide]
• 1,2-bis(diphenylphosphinoyl)-ethane
• 1,2-Ethylenebis(diphenylphosphine oxide)
• CHEMBL304100
• Phosphine oxide, 1,2-ethanediylbis[diphenyl-
• NSC-88641
• (Ethane-1,2-diyl)bis[oxo(diphenyl)-lambda~5~-phosphane]
• [2-diphenylphosphorylethyl(phenyl)phosphoryl]benzene
• AKOS016034579
• G90569
• Phosphine oxide, 1,1'-(1,2-ethanediyl)bis[diphenyl-

• Inchi： 1S/C26H24O2P2/c27-29(23-13-5-1-6-14-23,24-15-7-2-8-16-24)21-22-30(28,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20H,21-22H2
• InChI Key： YIMUMKVZUBHTPB-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 430.125
• Monoisotopic Mass: 430.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 553.7°C at 760 mmHg
• Flash Point: 288.7°C
• Refractive Index: 1.617
• PSA: 53.76000
• LogP: 5.01460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives